Cas no 521948-36-7 (Furo[2,3-b]pyrazine-6-carboxylic acid, 7-hydroxy-, ethyl ester)

Furo[2,3-b]pyrazine-6-carboxylic  acid,  7-hydroxy-,  ethyl  ester structure
521948-36-7 structure
Product Name:Furo[2,3-b]pyrazine-6-carboxylic acid, 7-hydroxy-, ethyl ester
CAS No:521948-36-7
MF:C9H8N2O4
MW:208.170822143555
CID:936534
PubChem ID:71438117
Update Time:2025-04-19

Furo[2,3-b]pyrazine-6-carboxylic acid, 7-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Furo[2,3-b]pyrazine-6-carboxylic acid, 7-hydroxy-, ethyl ester
    • Ethyl 7-hydroxyfuro[2,3-b]pyrazine-6-carboxylate
    • Furo[2,3-b]pyrazine-6-carboxylic acid, 7-hydroxy-, ethyl ester
    • DB-326422
    • Ethyl7-hydroxyfuro[2,3-b]pyrazine-6-carboxylate
    • 521948-36-7
    • Inchi: 1S/C9H8N2O4/c1-2-14-9(13)7-6(12)5-8(15-7)11-4-3-10-5/h3-4,12H,2H2,1H3
    • InChI Key: AQAKGCCZIOJIDD-UHFFFAOYSA-N
    • SMILES: O1C2C(C(=C1C(=O)OCC)O)=NC=CN=2

Computed Properties

  • Exact Mass: 208.04840674g/mol
  • Monoisotopic Mass: 208.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 85.4Ų
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